(R)-p-Chlorophenyl phenyl sulfoxide
Overview
Description
(R)-p-Chlorophenyl phenyl sulfoxide, also known as S-oxycarboxamides, is a chiral sulfoxide that has attracted significant attention in the scientific community due to its unique properties and potential applications. This compound is widely used as a chiral auxiliary in various organic transformations and has been extensively studied for its biochemical and physiological effects.
Scientific Research Applications
- Proton Pump Inhibitors (PPIs) : Widely used for treating acid-related disorders, PPIs contain a sulfoxide pharmacophore structure. Esomeprazole, a chiral sulfoxide molecule, is a prominent example .
- Modafinil : A well-known drug, Modafinil, also contains a sulfoxide moiety. Its effects on wakefulness and cognitive function have made it popular .
Organic Synthesis
Sulfoxides and sulfinamides find applications in organic synthesis:
- Asymmetric Catalysis : Chiral sulfur-containing molecules are essential in asymmetric catalysis. For instance, sulfoxide-phosphine ligands (SOP) have proven excellent in catalytically asymmetric reactions .
- Chiral Ligands : Sulfinamides serve as key motifs in the synthesis of chiral ligands, which enhance enantioselectivity in various reactions .
Fine Chemical Industry
Sulfoxides and sulfinamides contribute to fine chemical production:
- Organocatalysts : Sulfoxides and sulfinamides act as building blocks for designing organocatalysts with specific stereochemistry .
Material Production
Sulfoxides and sulfinamides impact material science:
Mechanism of Action
Target of Action
Sulfoxides, in general, are known to interact with a variety of biological targets due to their unique chemical properties .
Mode of Action
Sulfoxides are known to undergo various chemical reactions, including oxidation and reduction processes . These reactions can lead to changes in the target molecules, potentially altering their function.
Biochemical Pathways
Sulfoxides are known to play a crucial role in organic and medicinal chemistry . They are involved in various biochemical pathways, including the oxidation of sulfides to sulfoxides .
Pharmacokinetics
The pharmacokinetics of sulfoxides, in general, are influenced by factors such as their lipophilicity, molecular size, and the presence of functional groups .
Result of Action
Some sulfoxides are known to display a salient pharmacological profile and have been introduced as marketed drugs .
Action Environment
Environmental factors can influence the action, efficacy, and stability of ®-p-Chlorophenyl phenyl sulfoxide. Factors such as temperature, pH, and the presence of other chemicals can affect the stability and activity of the compound .
properties
IUPAC Name |
1-chloro-4-[(R)-phenylsulfinyl]benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClOS/c13-10-6-8-12(9-7-10)15(14)11-4-2-1-3-5-11/h1-9H/t15-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRVFHWFVEIJJKX-OAHLLOKOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[S@@](=O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-p-Chlorophenyl phenyl sulfoxide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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